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Compound of Interest

Compound Name:
Renin substrate, angiotensinogen

(1-14), rat

Cat. No.: B12373533 Get Quote

This guide provides comprehensive safety and disposal protocols for researchers, scientists,

and drug development professionals working with Renin substrate, angiotensinogen (1-14),
rat. Adherence to these procedures is critical for ensuring laboratory safety and regulatory

compliance.

I. Product Identification and Properties
Renin substrate, angiotensinogen (1-14), rat is a bioactive peptide used in cardiovascular

research as a synthetic renin substrate.[1][2] While a specific Safety Data Sheet (SDS) for this

exact peptide was not found, the SDS for the related compound Angiotensin I (human, rat,

mouse) (trifluoroacetate salt) indicates that it is not classified as a hazardous substance

according to the Globally Harmonized System (GHS).[3] However, it is crucial to handle all

laboratory chemicals with due care.[4]
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Property Value

Sequence (3-letter)
H-Asp-Arg-Val-Tyr-Ile-His-Pro-Phe-His-Leu-Leu-

Tyr-Tyr-Ser-OH

Molecular Formula C₈₉H₁₂₃N₂₁O₂₁

Molecular Weight 1823.2 g/mol

CAS Registry Number 110200-37-8

Form Lyophilized powder

Storage Conditions -20°C, away from bright light

Data sourced from Eurogentec product page.[2]

II. Handling and Personal Protective Equipment
(PPE)
Proper handling is essential to maintain the integrity of the peptide and ensure personnel

safety.

Engineering Controls: Handle the peptide in a well-ventilated area or a chemical fume hood

to minimize inhalation risk.

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including:

Safety glasses or goggles

Lab coat

Nitrile gloves[4][5]

Handling Lyophilized Powder:

Before opening, allow the vial to warm to room temperature in a desiccator to prevent

condensation, as moisture can degrade the peptide.[4][6]
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Weigh out the required amount quickly in a clean, designated area.[7]

Avoid creating dust.[4]

Preparing Solutions:

When reconstituting, use sterile, high-purity water or an appropriate buffer.[4][5]

For peptides with free Cysteine residues (not present in this sequence), use degassed

acidic buffers to prevent oxidation.[8]

Solutions should ideally be prepared fresh for each experiment. If storage is necessary,

use sterile buffers at a pH of 5-6, aliquot into single-use volumes, and store at -20°C or

colder to avoid freeze-thaw cycles.[7]

III. Disposal Protocol
Disposal of unused or waste Renin substrate, angiotensinogen (1-14), rat must comply with

institutional and local environmental regulations.[5] Although generally considered non-

hazardous, it is best practice to manage its disposal through approved chemical waste

streams.

Step 1: Initial Assessment

Consult the product's Safety Data Sheet (SDS) if available from your supplier for any specific

disposal instructions.[9]

Contact your institution's Environmental Health and Safety (EHS) department to confirm the

appropriate disposal pathway for non-hazardous peptide waste.[4][10]

Step 2: Segregation of Waste

Solid Waste (Unused Lyophilized Peptide):

Collect the original vial containing the unwanted peptide.

Place it in a designated, properly labeled container for non-hazardous solid chemical

waste. Do not discard in regular trash unless explicitly approved by EHS.[11]
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Liquid Waste (Solutions):

Do not pour peptide solutions down the sink or into public drains.[5]

Collect all aqueous solutions containing the peptide in a compatible, sealed, and clearly

labeled waste container.

The label should include the contents (e.g., "Waste Aqueous Solution of Angiotensinogen

(1-14), rat") and the approximate concentration.[9]

Submit the container for pickup through your institution's chemical waste program.[12]

Contaminated Sharps:

Any needles, pipette tips, or broken glass contaminated with the peptide should be

disposed of in a designated, puncture-resistant sharps container labeled for chemically

contaminated sharps.[12][13]

Empty Containers:

Triple-rinse the empty vial with a suitable solvent (e.g., water).

Collect the rinsate as liquid chemical waste.[12]

Deface or remove the original label to prevent misuse.[11]

Once clean and defaced, the container can typically be disposed of in a glass waste box

or regular trash, as per institutional guidelines.[12][13]

IV. Experimental Workflow & Disposal Pathway
The following diagrams illustrate the general experimental workflow and the decision-making

process for proper disposal.
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Caption: General experimental workflow for handling Renin substrate.
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Caption: Disposal decision workflow for Renin substrate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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